Cas no 1215205-54-1 (3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid)

• Product Name: 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid
• CAS No: 1215205-54-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD15143516
• CID: 857528
• Update Time: 2026-04-29

3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-5-Methylbiphenyl-3-carboxylic acid
• 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid

• MDL： MFCD15143516

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid

3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid: A Comprehensive Overview

The compound 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid, identified by the CAS number 1215205-54-1, is a highly specialized organic molecule with significant applications in various scientific and industrial domains. This compound belongs to the class of biphenyl carboxylic acids, which are known for their unique structural properties and versatile functionalities. The presence of the methoxy and methyl groups on the biphenyl ring introduces additional complexity and reactivity, making this compound a subject of interest in both academic research and commercial development.

The molecular structure of 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid consists of two phenyl rings connected by a single bond, with a carboxylic acid group attached to one ring and methoxy and methyl substituents on the other. This configuration not only enhances the molecule's stability but also provides opportunities for further functionalization. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as high-performance polymers and organic electronics.

In terms of synthesis, researchers have developed several efficient methods to produce 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid. One notable approach involves a coupling reaction between an aryl halide and a carboxylic acid derivative, facilitated by a palladium catalyst. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, advancements in green chemistry have led to the exploration of more environmentally friendly synthesis pathways, reducing the environmental footprint associated with its production.

The applications of 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid span across multiple disciplines. In the field of pharmacology, this compound has shown promise as a lead molecule in drug discovery programs targeting various diseases, including cancer and neurodegenerative disorders. Its ability to modulate specific cellular pathways makes it a valuable tool in understanding disease mechanisms and developing therapeutic interventions.

In materials science, 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid has been utilized as a building block for constructing advanced materials with tailored properties. For instance, its incorporation into polymer frameworks has resulted in materials with enhanced mechanical strength and thermal stability. Furthermore, its application in organic electronics has been explored, with researchers investigating its potential as an electron transport layer in solar cells and light-emitting diodes (LEDs).

Recent research has also focused on the environmental impact of 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid. Studies have examined its biodegradation patterns under various conditions, providing insights into its ecological safety. These findings are crucial for ensuring that its use in industrial applications does not pose significant risks to the environment.

In conclusion, 3'-Methoxy-5'-methylbiphenyl-3-carboxylic acid, with its unique structure and diverse applications, continues to be a focal point in scientific research and industrial innovation. As advancements in synthetic methodologies and material science progress, this compound is expected to play an even more pivotal role in shaping future technologies and therapeutic solutions.